Cas no 3922-85-8 (Choline, methanesulfonate (ester))

• Product Name: Choline, methanesulfonate (ester)
• CAS No: 3922-85-8
• MF: C₆H₁₆NO₃S
• MW: 182.261140823364
• CID: 2701324
• PubChem ID: 107476
• Update Time: 2025-04-21

Choline, methanesulfonate (ester) Chemical and Physical Properties

Names and Identifiers

• trimethyl(2-methylsulfonyloxyethyl)azanium
• BRN 4132220
• 3922-85-8
• Ethanaminium, N,N,N-trimethyl-2-((methylsulfonyl)oxy)-
• SCHEMBL15527811
• N,N,N-Trimethyl-2-((methylsulfonyl)oxy)ethanaminium
• Choline, methanesulfonate (ester)
• DTXSID30192482
• DTXCID40114973
• Methanesulfonic acid, ester with choline
• Ethanaminium, N,N,N-trimethyl-2-((methylsulfonyl)oxy)-(9CI)

• Inchi： 1S/C6H16NO3S/c1-7(2,3)5-6-10-11(4,8)9/h5-6H2,1-4H3/q+1
• InChI Key： HRBHCOBUMWVPFC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 182.08508955Da
• Monoisotopic Mass: 182.08508955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų